Cas no 168080-43-1 (1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one)

• Product Name: 1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one
• CAS No: 168080-43-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD07784140
• CID: 135174
• PubChem ID: 22353222
• Update Time: 2025-04-19

1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,4-Benzodiazepin-3-one,1,2,4,5-tetrahydro-
• 1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one
• 1,4-BENZODIAZEPIN-3-ONE
• 1,2,4,5-Tetrahydro-3
• 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepin-3-one
• 1,2,4,5-Tetrahydro-benzo[e][1,4]diazepin-3-one
• 3H-Benzo[e][1,4]diazepin-3-one
• 1,2,4,5-Tetrahydro-3H-benzo[e][1,4]diazepin-3-one
• 168080-43-1
• 1,2,4,5-tetrahydrobenzo[e]-1,4-diazepin-3-one
• 1,2,4,5-tetrahydro-benzo[e][1,4]diazepin-3-one, AldrichCPR
• SCHEMBL5193435
• YDCUQJVYYWANPZ-UHFFFAOYSA-N
• 1,2,4,5-TETRAHYDRO-1,4-BENZODIAZEPIN-3-ONE
• CS-0067386
• MFCD07784140
• 1,2,4,5-tetrahydrobenzo[e][1,4]diazepin-3-one
• A13047
• AS-38481
• 3H-1,4-Benzodiazepin-3-one, 1,2,4,5-tetrahydro-
• AKOS006286894
• 4,5-Dihydro-1H-benzo[e][1,4]diazepin-3(2H)-one
• DTXSID80625179
• FT-0674964
• 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepin-3-one;

• MDL： MFCD07784140
• Inchi： 1S/C9H10N2O/c12-9-6-10-8-4-2-1-3-7(8)5-11-9/h1-4,10H,5-6H2,(H,11,12)
• InChI Key： YDCUQJVYYWANPZ-UHFFFAOYSA-N
• SMILES： O=C1CNC2C=CC=CC=2CN1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.137
• Boiling Point: 436.7°Cat760mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.421
• PSA: 41.13000
• LogP: 1.19510

1,2,4,5-Tetrahydro-3H-1,4-benzodiazepin-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives